molecular formula C13H14N2 B1615480 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile CAS No. 51281-64-2

1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile

Cat. No. B1615480
CAS RN: 51281-64-2
M. Wt: 198.26 g/mol
InChI Key: WXEFCWCPTMOIAH-UHFFFAOYSA-N
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Description

1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile, also known as TIN, is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry. TIN is a member of the isonicotinonitrile family, which has been shown to possess a range of biological activities, including anticancer, antiviral, and antibacterial properties. In

Mechanism of Action

The mechanism of action of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile is not fully understood. However, it has been suggested that 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile may act as an inhibitor of enzymes involved in DNA replication and repair, which could explain its anticancer and antiviral activities. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. In addition, 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been shown to modulate the immune response by increasing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile is that it is relatively easy to synthesize and purify. In addition, 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to be stable under a range of conditions, which makes it suitable for use in a variety of assays. However, one limitation of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile is that it has been found to be toxic to normal cells at high concentrations, which could limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile. One area of interest is the development of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile derivatives with improved potency and selectivity. Another area of interest is the investigation of the mechanism of action of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile, which could lead to the development of novel anticancer and antiviral drugs. Finally, the potential use of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile as a diagnostic tool for cancer and viral infections is an area that warrants further investigation.
Conclusion:
In conclusion, 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile is a heterocyclic compound that has been extensively studied for its potential applications in medicinal chemistry. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile possesses a range of biological activities, including anticancer, antiviral, and antibacterial properties. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to be effective against a variety of cancer cell lines and viruses. Although the mechanism of action of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile is not fully understood, it has been suggested that 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile may act as an inhibitor of enzymes involved in DNA replication and repair. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to have a range of biochemical and physiological effects, including inducing apoptosis in cancer cells and modulating the immune response. While 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has several advantages for use in lab experiments, its potential toxicity to normal cells at high concentrations limits its potential therapeutic applications. Future research on 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile should focus on the development of 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile derivatives with improved potency and selectivity, investigation of the mechanism of action, and potential use as a diagnostic tool.

Scientific Research Applications

1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess a range of biological activities, including anticancer, antiviral, and antibacterial properties. 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to be effective against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to inhibit the replication of the hepatitis C virus and the dengue virus. In addition, 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile has been found to possess antibacterial activity against both gram-positive and gram-negative bacteria.

properties

IUPAC Name

1-benzyl-3,6-dihydro-2H-pyridine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N2/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h1-6H,7-9,11H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXEFCWCPTMOIAH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC=C1C#N)CC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10199277
Record name 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile
Source EPA DSSTox
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Molecular Weight

198.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile

CAS RN

51281-64-2
Record name 1,2,3,6-Tetrahydro-1-(phenylmethyl)-4-pyridinecarbonitrile
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Record name 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile
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Record name NSC132889
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Record name 1-(Benzyl)-1,2,3,6-tetrahydroisonicotinonitrile
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Record name 1-(benzyl)-1,2,3,6-tetrahydroisonicotinonitrile
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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